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Compound of Interest

Compound Name: L-azidoasparagine DCHA salt

Cat. No.: B7898428

Get Quote

Executive Summary
L-azidoasparagine DCHA salt is the stable, crystalline storage form of (2S)-4-amino-2-azido-

4-oxobutanoic acid. While the DCHA counterion confers stability and crystallinity to the

otherwise unstable or oily free azido acid, it must typically be removed prior to peptide coupling

to prevent side reactions.

Solubility Verdict:

DMF & DMSO:High. (Primary solvents for stock solutions and analysis).[1]

Water:Low/Sparingly Soluble. (DCHA is hydrophobic).

Ethyl Acetate:Moderate. (Used for suspension during desalting).[1][2][3]

Diethyl Ether / Hexanes:Insoluble. (Used for precipitation).

Chemical Identity & Properties
The DCHA salt exists as an ionic pair between the carboxylate of the azido amino acid and the

protonated dicyclohexylamine.
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Property Description

Compound Name L-Azidoasparagine DCHA Salt

Chemical Name
(2S)-4-amino-2-azido-4-oxobutanoic acid; N-

cyclohexylcyclohexanamine

CAS Number 79410-49-4

Molecular Formula (Salt)

Function
"Clickable" amino acid surrogate;

Peptidomimetic building block.

Storage
-20°C, desiccated. Protect from light (azides are

photosensitive).

Why the DCHA Salt?
Free

-azido amino acids are often unstable oils that degrade at room temperature. The bulky,
lipophilic DCHA base stabilizes the carboxylate, allowing the formation of a solid lattice that
resists degradation and moisture absorption.

Solubility Profile
The following table summarizes the solubility behavior based on the polarity and ionic

interaction of the DCHA complex.
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Solvent Solubility Operational Context

DMF (N,N-Dimethylformamide) High (>100 mg/mL)

Preferred solvent for preparing

stock solutions for analysis

(HPLC/NMR) or direct coupling

(if protocol permits).

DMSO (Dimethyl Sulfoxide) High (>100 mg/mL)

Alternative to DMF; useful for

biological assays or when DMF

is contraindicated.

Ethyl Acetate (EtOAc) Moderate

The salt often forms a

suspension rather than a clear

solution; critical for the

desalting process.

Water Low

The hydrophobic cyclohexyl

rings of DCHA prevent

aqueous solubility.

Diethyl Ether / TBME Insoluble

Used to crash (precipitate) the

salt out of solution during

purification.

Technical Insight: While soluble in DMF/DMSO, the presence of the DCHA amine (a secondary

amine) can interfere with standard Fmoc/Boc coupling protocols by causing salt exchange or

acting as a base. Standard practice dictates converting the salt to the free acid immediately

before use.

Critical Protocol: Desalting (Liberation of Free Acid)
[4]
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This is the standard workflow for preparing L-azidoasparagine for peptide synthesis. The DCHA

is removed via acid extraction, leaving the free azido acid in the organic layer.[4]

Reagents Required[1][2][3][5][6][7][8][9][10][11]
L-Azidoasparagine DCHA salt[4][5]

Ethyl Acetate (EtOAc)[4][6]

10% Phosphoric Acid (

) or 5%

(aq)

Saturated NaCl (Brine)

Anhydrous

or

Step-by-Step Methodology
Suspension: Suspend the DCHA salt in EtOAc (approx. 10 mL per 1 g of salt). It may not

dissolve completely at this stage.

Acidification: Transfer to a separatory funnel. Add an equal volume of 10%

.[3] Shake vigorously for 1-2 minutes.

Mechanism:[3][7] The acid protonates the DCHA to form DCHA

(water-soluble) and protonates the azido acid to its free form (EtOAc-soluble).

Phase Separation: Allow layers to separate. The solid should disappear as the free acid

dissolves in EtOAc.

Extraction: Drain the lower aqueous layer (contains DCHA). Wash the organic layer 2 more

times with 10%
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to ensure complete removal of amine.

Washing: Wash the organic layer once with Brine (sat. NaCl) to remove excess acid and

water.

Drying: Collect the organic layer and dry over anhydrous

for 20 minutes.

Concentration: Filter off the drying agent and evaporate the EtOAc on a rotary evaporator (

C) to yield the free L-azidoasparagine as an oil or amorphous solid.

Note: Use immediately.[4] Do not store the free acid for long periods.

Workflow Diagram (Desalting)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/B1165762
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7898428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Azidoasparagine
DCHA Salt

Suspend in EtOAc

Add 10% H3PO4
(Biphasic Extraction)

Separatory Funnel
Separation

Aqueous Layer
(Contains DCHA salt)

Discard

Organic Layer
(Contains Free Azido Acid)

Keep

Wash with Brine
Dry with Na2SO4

Rotary Evaporation
(<40°C)

Pure L-Azidoasparagine
(Free Acid)

Click to download full resolution via product page

Caption: Workflow for liberating free L-azidoasparagine from its DCHA salt precursor.
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Direct Use in DMF/DMSO (Analytical)
If you need to determine the precise solubility limit for a specific batch (e.g., for analytical

standards), use the following self-validating protocol.

Protocol: Visual Saturation Method
Weighing: Weigh 100 mg of L-azidoasparagine DCHA salt into a clear 2 mL HPLC vial.

Solvent Addition: Add 500

L of DMF (or DMSO).

Agitation: Vortex for 30 seconds.

Observation:

Clear Solution: Solubility > 200 mg/mL. (Stop here; this is sufficient for all standard

applications).

Cloudy/Solid Remains: Add DMF in 100

L increments, vortexing between additions, until clear.

Calculation:

Safety Note: Azides are potentially explosive.[4] While organic azides are generally stable if the

ratio of Carbon to Nitrogen is

(C/N > 3), always work behind a blast shield when handling concentrated azide

solutions or heating them.

Applications & Context
Solid Phase Peptide Synthesis (SPPS)[4][7][11]
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Coupling: After desalting, the free acid is coupled using standard reagents (e.g., DIC/Oxyma

or HATU/DIPEA) in DMF.[7]

Direct Coupling (Rare): Some protocols describe using DCHA salts directly with HOBt or

HOAt, relying on the coupling reagent to activate the carboxylate despite the salt. However,

this risks slower kinetics and is not recommended for high-value sequences.

Click Chemistry (CuAAC)
The

-azido group serves as a bioorthogonal handle. Once the peptide is synthesized (containing the
azido-Asn residue), it can be reacted with alkynes via Copper-Catalyzed Azide-Alkyne
Cycloaddition.

Decision Tree: Solvent & Handling

L-Azidoasparagine
DCHA Salt What is the Goal?

Peptide Synthesis

Analysis (NMR/HPLC)
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Caption: Decision matrix for handling DCHA salts based on experimental intent.

References
BenchChem. (2025).[7][6] Rationale for Utilizing D-azidoasparagine DCHA Salt in Research.

Retrieved from

Bachem. (2021). Conversion of a DCHA salt to the free acid. Bachem Technical Library.

Retrieved from

Aapptec. (n.d.). Converting CHA and DCHA Salts to Free Acids. Aapptec Peptide Resources.

Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pdf.benchchem.com/1417/Application_Notes_and_Protocols_for_Z_D_Leu_OH_DCHA_in_Solid_Phase_Peptide_Synthesis.pdf
https://www.benchchem.com/product/b7898428/docs?utm_src=pdf-body-img#technical-guide-solubility-and-handling-of-l-azidoasparagine-dcha-salt
https://pdf.benchchem.com/1417/Application_Notes_and_Protocols_for_Z_D_Leu_OH_DCHA_in_Solid_Phase_Peptide_Synthesis.pdf
https://pdf.benchchem.com/12343/Application_Notes_and_Protocols_for_the_Use_of_Z_L_Tyrosine_DCHA_in_Solid_Phase_Peptide_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7898428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gaylord Chemical. (2014). Dimethyl Sulfoxide (DMSO) Solubility Data - Bulletin 102.

Retrieved from

Patil, B. S., et al. (2008). HOBt·DCHA-Mediated Synthesis of Sterically Hindered Peptides

employing Fmoc-Amino Acid Chlorides. Synthetic Communications. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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